Cas no 1268488-70-5 (Bis-PEG9-acid)

• Product Name: Bis-PEG9-acid
• CAS No: 1268488-70-5
• MF: C₂₂H₄₂O₁₃
• MW: 514.561089038849
• MDL: MFCD11041130
• CID: 2084651
• PubChem ID: 51340936
• Update Time: 2025-05-24

Bis-PEG9-acid Chemical and Physical Properties

Names and Identifiers

• HOOCCH2CH2-PEG24-CH2CH2COOH
• HOOC-24-COOH
• Bis-PEG9-acid
• HOOCCH2CH2O-PEG8-CH2CH2COOH
• 4,7,10,13,16,19,22,25,28-nonaoxahentriacontanedioic acid
• HOOC-PEG9-COOH
• SY251166
• Bis-?PEG9-?acid
• 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• BP-21603
• BS-14799
• 4,7,10,13,16,19,22,25,28-NONAOXAHENTRIACONTANE-1,31-DIOIC ACID
• COOH-PEG8-COOH
• 1268488-70-5
• 4,7,10,13,16,19,22,25,28-NONAOXAHENTRIACONTANE-1,31-DIOICACID
• DA-61737
• C70536
• 4,?7,?10,?13,?16,?19,?22,?25,?28-?Nonaoxahentriacontan?edioic Acid;
• HOOCCH2CH2-PEG8-CH2CH2COOH
• CS-0108001
• MFCD11041130
• SCHEMBL1766170
• AKOS030213473
• HY-126894
• C22H42O13
• DPG-5839

• MDL： MFCD11041130
• Inchi： 1S/C22H42O13/c23-21(24)1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-20-18-34-16-14-32-12-10-30-8-6-28-4-2-22(25)26/h1-20H2,(H,23,24)(H,25,26)
• InChI Key： MZPXCHJGEDEJHQ-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 514.26254139 g/mol
• Monoisotopic Mass: 514.26254139 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 30
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 514.6
• XLogP3: -2.1
• Topological Polar Surface Area: 158

Additional information on Bis-PEG9-acid

Bis-PEG9-acid: A Comprehensive Overview

Bis-PEG9-acid, also known by its CAS number 1268488-70-5, is a versatile compound that has garnered significant attention in the fields of chemistry, materials science, and biotechnology. This compound is a derivative of polyethylene glycol (PEG), specifically designed to incorporate two carboxylic acid groups at the terminal ends of a PEG9 backbone. The Bis-PEG9-acid structure provides unique properties that make it highly suitable for a wide range of applications, from drug delivery systems to surface modification and bioconjugation.

The Bis-PEG9-acid molecule consists of a nine-unit PEG chain, which is known for its hydrophilic nature and excellent biocompatibility. The addition of two carboxylic acid groups at both ends of the PEG chain introduces functional versatility, enabling the molecule to participate in various chemical reactions such as esterification, amidation, and cross-linking. This dual functionality makes Bis-PEG9-acid an ideal building block for creating complex biomaterials and advanced drug delivery systems.

Recent studies have highlighted the potential of Bis-PEG9-acid in enhancing the performance of hydrogels and other polymeric materials. For instance, researchers have demonstrated that incorporating Bis-PEG9-acid into hydrogel networks can significantly improve their mechanical properties, such as elasticity and tensile strength. These improvements are attributed to the ability of Bis-PEG9-acid to form strong cross-links within the polymer matrix, leading to more robust and durable materials.

In the context of drug delivery, Bis-PEG9-acid has been explored as a component in polymeric nanoparticles and micelles. Its hydrophilic nature helps in stabilizing these nanostructures, preventing aggregation and ensuring controlled drug release. Moreover, the carboxylic acid groups can be chemically modified to introduce targeting ligands or stimuli-responsive elements, further enhancing the specificity and functionality of drug delivery systems.

Another emerging application of Bis-PEG9-acid is in surface modification and bioconjugation. The compound's ability to form covalent bonds with various substrates makes it an excellent candidate for creating biofunctional surfaces. For example, Bis-PEG9-acid can be used to modify glass slides or polymer films for applications in biosensors or tissue engineering scaffolds. The resulting surfaces exhibit improved biocompatibility and reduced protein adsorption, which are critical for many biomedical applications.

From a synthetic perspective, Bis-PEG9-acid is typically synthesized through a multi-step process involving ring-opening polymerization followed by functionalization with carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

Looking ahead, the versatility of Bis-PEG9-acid suggests that it will continue to play a pivotal role in the development of advanced materials and therapeutic agents. Its unique combination of hydrophilicity, biocompatibility, and functional versatility positions it as a key compound in addressing some of the most pressing challenges in modern medicine and materials science.